N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide

• IUPAC Name: N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide
• InChI: InChI=1S/C13H24N2O/c1-11-4-6-12(7-5-11)14-13(16)10-15-8-2-3-9-15/h11-12H,2-10H2,1H3,(H,14,16)
• InChI Key: QYHXRYMPLYXESD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC(=O)CN2CCCC2
• Molecular Formula: C13H24N2O
• Molecular Weight: 224.34 g/mol

Description

N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide, also known as MPA, is a synthetic compound that belongs to the class of drugs known as designer drugs. MPA is a stimulant and is structurally similar to cathinone, a natural amphetamine-like substance found in the khat plant. MPA is commonly used in scientific research to study the mechanism of action of amphetamines and other stimulants.

Mechanism of Action

N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide acts as a reuptake inhibitor of dopamine, norepinephrine, and serotonin, leading to increased levels of these neurotransmitters in the brain. This results in increased alertness, focus, and energy. This compound also acts as a releasing agent, causing the release of dopamine, norepinephrine, and serotonin from nerve terminals.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound include increased heart rate, blood pressure, and body temperature. This compound also causes the release of glucose and fatty acids into the bloodstream, leading to increased energy levels. This compound has been shown to increase locomotor activity and induce hyperthermia in rodents.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide in lab experiments is its similarity to other stimulants, such as amphetamines, which allows for comparative studies. This compound is also relatively easy to synthesize and is readily available from chemical suppliers. One limitation of using this compound in lab experiments is its potential for abuse, which could lead to ethical concerns. Additionally, the effects of this compound on humans are not well studied, and its safety profile is not well understood.

Future Directions

For research on N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide could include further studies of its mechanism of action and its effects on neurotransmitter release and reuptake. Studies could also investigate the effects of this compound on behavior and cognition in humans. Additionally, research could focus on the potential therapeutic uses of this compound, such as in the treatment of attention deficit hyperactivity disorder (ADHD) or narcolepsy.

Synthesis Methods

N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide can be synthesized using a variety of methods, including the reduction of 4-methylcyclohexanone with sodium borohydride in the presence of pyrrolidine. Other methods of synthesis include the reaction of 4-methylcyclohexanone with hydroxylamine hydrochloride and sodium acetate in the presence of acetic anhydride.

Scientific Research Applications

N-(4-methylcyclohexyl)-2-pyrrolidin-1-ylacetamide is commonly used in scientific research to study the mechanism of action of amphetamines and other stimulants. It is used as a reference compound in studies of the effects of amphetamines on the central nervous system. This compound is also used to study the effects of stimulants on neurotransmitter release and reuptake.